4-{2-[2-(allyloxy)phenoxy]ethyl}-2,6-dimethylmorpholine hydrochloride

• IUPAC Name: 2,6-dimethyl-4-[2-(2-prop-2-enoxyphenoxy)ethyl]morpholine;hydrochloride
• InChI: InChI=1S/C17H25NO3.ClH/c1-4-10-19-16-7-5-6-8-17(16)20-11-9-18-12-14(2)21-15(3)13-18;/h4-8,14-15H,1,9-13H2,2-3H3;1H
• InChI Key: LFGPQBIABQSRJD-UHFFFAOYSA-N
• Canonical SMILES: CC1CN(CC(O1)C)CCOC2=CC=CC=C2OCC=C.Cl
• Molecular Formula: C17H26ClNO3
• Molecular Weight: 327.8 g/mol

Description

4-{2-[2-(allyloxy)phenoxy]ethyl}-2,6-dimethylmorpholine hydrochloride is a chemical compound that has gained significant attention in scientific research due to its potential therapeutic effects. It is a synthetic compound that belongs to the class of morpholine derivatives and is commonly referred to as ADMET.

Mechanism of Action

The exact mechanism of action of ADMET is not fully understood. However, it is believed to work by inhibiting the activity of certain enzymes and proteins that are involved in various biological processes. It has been found to inhibit the activity of cyclooxygenase-2 (COX-2), which is an enzyme involved in the production of inflammatory mediators. It has also been found to inhibit the activity of certain protein kinases, which are involved in cell signaling pathways.
Biochemical and Physiological Effects:
ADMET has been found to exhibit various biochemical and physiological effects. It has been found to inhibit the production of inflammatory mediators, such as prostaglandins and cytokines. It has also been found to induce apoptosis (programmed cell death) in cancer cells and inhibit the growth and proliferation of cancer cells. Additionally, it has been found to modulate neurotransmitter levels in the brain, which may contribute to its potential use as an anti-depressant and anti-anxiety agent.

Advantages and Limitations for Lab Experiments

One of the main advantages of using ADMET in lab experiments is its high potency and selectivity. It has been found to exhibit significant therapeutic effects at relatively low concentrations. However, one of the limitations of using ADMET in lab experiments is its low solubility in aqueous solutions, which may limit its bioavailability and effectiveness.

Future Directions

There are several future directions for research on ADMET. One potential area of research is the development of more efficient synthesis methods to increase the yield and purity of the final product. Another area of research is the investigation of the potential use of ADMET in combination with other therapeutic agents to enhance its therapeutic effects. Additionally, further studies are needed to fully understand the mechanism of action of ADMET and its potential use in the treatment of various diseases and conditions.
Conclusion:
In conclusion, 4-{2-[2-(allyloxy)phenoxy]ethyl}-2,6-dimethylmorpholine hydrochloride is a synthetic compound that has gained significant attention in scientific research due to its potential therapeutic effects. It has been found to exhibit significant anti-inflammatory, anti-tumor, and anti-cancer properties, and has potential use as an analgesic, anti-depressant, and anti-anxiety agent. Further research is needed to fully understand the mechanism of action of ADMET and its potential use in the treatment of various diseases and conditions.

Scientific Research Applications

ADMET has been extensively studied for its potential therapeutic effects in various scientific research fields. It has been found to exhibit significant anti-inflammatory, anti-tumor, and anti-cancer properties. It has also been studied for its potential use as an analgesic, anti-depressant, and anti-anxiety agent.